Cas no 5257-83-0 (1,4-Naphthalenedione, 2-hydroxy-3-methoxy-)

• Product Name: 1,4-Naphthalenedione, 2-hydroxy-3-methoxy-
• CAS No: 5257-83-0
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• CID: 359300
• PubChem ID: 135432392
• Update Time: 2025-04-19

1,4-Naphthalenedione, 2-hydroxy-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2-hydroxy-3-methoxy-
• 4-hydroxy-3-methoxynaphthalene-1,2-dione
• AKOS030487752
• 2-Hydroxy-3-methoxynaphthoquinone #
• Oprea1_191834
• DTXSID20346058
• 5257-83-0
• SCHEMBL1436501
• 2-hydroxy-3-methoxynaphthalene-1,4-dione
• JNBVXNSWFXSRGS-UHFFFAOYSA-N
• 1,4-Naphthoquinone, 2-hydroxy-3-methoxy-

• Inchi： 1S/C11H8O4/c1-15-11-9(13)7-5-3-2-4-6(7)8(12)10(11)14/h2-5,14H,1H3
• InChI Key： JNBVXNSWFXSRGS-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C2C=CC=CC=2C1=O)=O)O

Computed Properties

• Exact Mass: 204.04224
• Monoisotopic Mass: 204.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones